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Compound of Interest

Compound Name: Solvent brown 53

Cat. No.: B3371232

Introduction

Solvent Brown 53 is a reddish-brown dye known for its high color strength, excellent heat and
light resistance, and good migration resistance, making it a popular choice for coloring a variety
of polymers, including polystyrene (PS), acrylonitrile butadiene styrene (ABS), polymethyl
methacrylate (PMMA), polycarbonate (PC), and polyethylene terephthalate (PET).[1][2][3] One
of the key performance indicators for this dye is its tinting strength, which quantifies its ability to
impart color to a medium. This application note provides a detailed protocol for determining the
tinting strength of Solvent Brown 53 in various polymer matrices using a photometric method
adapted from ISO 787-24. The procedure involves the preparation of colored polymer plaques
and the subsequent measurement of their color properties using a spectrophotometer. This
method provides a quantitative and reproducible measure of tinting strength, which is crucial
for quality control and formulation development in the plastics industry.

Principle

The tinting strength of a colorant is determined by comparing the color of a sample containing
the colorant to a standard. In this protocol, a "reduction” is made by dispersing a known amount
of Solvent Brown 53 and a standard white pigment (Titanium Dioxide, TiO2) in the polymer
matrix. The color of the resulting plaque is then measured using a spectrophotometer to
determine its CIE Lab* color space values. The relative tinting strength is calculated by
comparing the colorimetric data of the test sample to a reference standard.
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Data Presentation

The tinting strength of Solvent Brown 53 can be evaluated in various polymers. The following
table summarizes typical tinting strength values and the required dosage to achieve a 1/3
standard depth (SD) of color with the addition of 1.0% Titanium Dioxide.

Pol Dye Dosage for 1/3  Titanium Dioxide Relative Tinting
olymer
L SD (%) (%) Strength (%)
Polystyrene (PS) 0.12 1.0 100 (Reference)
Acrylonitrile Butadiene
0.13 1.0 95
Styrene (ABS)
Polycarbonate (PC) 0.11 1.0 105
Polyethylene
0.082 1.0 110

Terephthalate (PET)

Note: The relative tinting strength is expressed as a percentage relative to a standard batch, in
this case, Polystyrene is set as the reference at 100%. A value greater than 100% indicates a
stronger tinting strength, meaning less dye is required to achieve the same color depth.

Experimental Protocols
Materials and Equipment

Solvent Brown 53: Standard and test samples

 Titanium Dioxide (TiOz2): Rutile grade, as a white pigment

o Polymer Resin: Pellets or powder of the desired polymer (e.g., PET, PC, PS, ABS)

o Two-Roll Mill or Twin-Screw Extruder: For compounding the dye and polymer

« Injection Molding Machine or Hydraulic Press: For preparing polymer plaques

o Spectrophotometer: With d/8° geometry and CIE Lab* color measurement capabilities

» Analytical Balance: Accurate to 0.001g
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e Drying Oven

» Standard Reference Plaque: A previously prepared and characterized plaque of the polymer
with a known concentration of Solvent Brown 53 and TiOs-.

Experimental Workflow Diagram
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Experimental Workflow for Tinting Strength Measurement
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Caption: Workflow for determining the tinting strength of Solvent Brown 53 in polymers.
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Step-by-Step Protocol

1. Preparation of the Polymer-Dye Concentrate (Masterbatch):

1.1. Drying: Dry the polymer resin according to the manufacturer's recommendations to remove
any residual moisture. For example, PET should be dried at 160-180°C for 4-6 hours.

1.2. Weighing: Accurately weigh the dried polymer resin, Solvent Brown 53, and Titanium
Dioxide based on the desired final concentration (refer to the Data Presentation table for typical
dosages). Prepare separate batches for the standard and test samples of the dye.

1.3. Premixing: Thoroughly premix the weighed components in a container to ensure a uniform
distribution before compounding.

1.4. Compounding:

o Two-Roll Mill: Set the temperature of the rolls to the processing temperature of the polymer.
Add the premixed components to the mill and compound until a homogenous mixture is
achieved.

e Twin-Screw Extruder: Feed the premixed components into the extruder operating at the
appropriate temperature profile for the polymer. The extrudate should be homogenous in
color.

1.5. Granulation: Cool the compounded polymer sheet (from the two-roll mill) or strand (from
the extruder) and granulate or pelletize it into a size suitable for injection molding or
compression molding.

1.6. Drying of the Compound: Dry the compounded granules to remove any moisture absorbed
during processing.

2. Preparation of Polymer Plagues:
2.1. Injection Molding (Preferred Method):

o Set the injection molding machine to the appropriate processing parameters (temperature,
pressure, injection speed) for the polymer being used.

» Mold the compounded granules into standard-sized plaques (e.g., 50 mm x 50 mm x 2 mm).
Ensure consistent molding parameters for all samples to minimize variations in surface

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b3371232?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3371232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

texture and gloss.

2.2. Compression Molding:

Preheat the hydraulic press to the processing temperature of the polymer.

Place a known quantity of the compounded granules into a mold of the desired plaque
dimensions.

Apply pressure according to a defined cycle to form a homogenous plaque.

Cool the mold under pressure before removing the plaque.

w

. Colorimetric Measurement:

3.1. Spectrophotometer Calibration: Calibrate the spectrophotometer according to the
manufacturer's instructions using the supplied white and black calibration tiles.

3.2. Measurement Conditions: Set the spectrophotometer to the following conditions:

[lluminant: D65

Observer: 10°

Geometry: d/8° (diffuse illumination, 8-degree viewing angle)
Wavelength Range: 400-700 nm

Data: CIE Lab*

3.3. Sample Measurement:

» Measure the color of the standard reference plaque and the test plagues.
» Take at least three measurements at different locations on each plaque and calculate the
average L, a, and b* values.

4. Calculation of Relative Tinting Strength:

The relative tinting strength can be calculated based on the color difference (AE*) between the
test sample and the standard, or more accurately using the Kubelka-Munk theory (K/S values).
For routine quality control, a simplified approach comparing the color values can be used.

The color difference, AE*, between the test sample and the standard is calculated using the
following formula:

AE* = V[(Ltest - Lstd)? + (atest - astd)? + (btest - bstd)?]
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A simpler method for relative tinting strength (TS) based on the lightness (L*) values, assuming
the hue and chroma are similar, is given by:

Relative Tinting Strength (%) = [ (K/S)test / (K/S)std ] x 100
Where (K/S) is calculated from the reflectance (R) at the wavelength of maximum absorption:
(KIS)=(1-R)2/2R

For a more straightforward comparison, if the color difference is small, the tinting strength can
be approximated by comparing the amount of dye required to achieve the same color depth.

Signaling Pathway and Logical Relationships

The following diagram illustrates the logical relationship between the experimental parameters
and the final determination of tinting strength.
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Logical Relationship in Tinting Strength Determination
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Caption: Relationship between variables in determining the tinting strength of a colorant in a

polymer.

Conclusion

This application note provides a comprehensive and detailed protocol for measuring the tinting
strength of Solvent Brown 53 in various polymers. By following this standardized procedure,
researchers and quality control professionals can obtain accurate and reproducible results,
ensuring consistent color quality in their products. The use of spectrophotometry provides a
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gquantitative measure of tinting strength, which is essential for precise color formulation and
matching.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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